Cas no 68435-09-6 (3-Hydroxyadamantane-1-carbohydrazide)

• Product Name: 3-Hydroxyadamantane-1-carbohydrazide
• CAS No: 68435-09-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD02208148
• CID: 3042761
• PubChem ID: 4660559
• Update Time: 2025-10-28

3-Hydroxyadamantane-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyadamantane-1-carbohydrazide
• AKOS005174003
• SB86258
• DTXSID501176394
• SCHEMBL5105057
• 68435-09-6
• LS-04316
• ALBB-013735
• tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, 3-hydroxy-, hydrazide
• MFCD02208148
• 3-Hydroxytricyclo[3.3.1.13,7]decane-1-carboxylic acid hydrazide
• H30477

• MDL： MFCD02208148
• Inchi： 1S/C11H18N2O2/c12-13-9(14)10-2-7-1-8(3-10)5-11(15,4-7)6-10/h7-8,15H,1-6,12H2,(H,13,14)
• InChI Key： ACBRUBTXNNBFBB-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)CC(C(NN)=O)(C3)C2

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-Hydroxyadamantane-1-carbohydrazide

Comprehensive Guide to 3-Hydroxyadamantane-1-carbohydrazide (CAS No. 68435-09-6): Properties, Applications, and Market Insights

3-Hydroxyadamantane-1-carbohydrazide (CAS No. 68435-09-6) is a specialized organic compound with a unique adamantane backbone, widely studied for its potential applications in pharmaceuticals, materials science, and chemical synthesis. This article delves into its chemical properties, synthesis methods, and emerging uses, while addressing trending topics like drug discovery and sustainable chemistry.

The adamantane core in 3-Hydroxyadamantane-1-carbohydrazide contributes to its remarkable stability and lipophilicity, making it a valuable scaffold in medicinal chemistry. Researchers are exploring its role as a precursor for bioactive molecules, particularly in designing antiviral agents and neurological therapeutics, aligning with current interests in central nervous system (CNS) drug development.

From a synthetic perspective, 68435-09-6 is often prepared via hydrazide functionalization of hydroxyadamantane derivatives. Its carbohydrazide group offers versatile reactivity, enabling the creation of heterocyclic compounds—a hot topic in green chemistry due to the demand for atom-efficient reactions. Recent studies highlight its utility in constructing metal-organic frameworks (MOFs) for catalytic applications.

The pharmaceutical industry values 3-Hydroxyadamantane-1-carbohydrazide for its potential to enhance drug bioavailability. Its structural features may improve blood-brain barrier penetration—a critical factor in treating neurodegenerative diseases, a trending research area. Computational studies suggest interactions with enzyme active sites, sparking interest in structure-activity relationship (SAR) analyses.

In material science, this compound’s rigid adamantane structure contributes to thermal stability in polymer matrices. Innovations in high-performance materials leverage its ability to modify surface properties, relevant to nanotechnology and coatings industry developments. Patent analyses reveal growing IP activity around adamantane derivatives for electronic materials.

Market trends indicate rising demand for 68435-09-6 in research chemicals and custom synthesis sectors. Suppliers emphasize >98% purity grades to meet pharmaceutical testing standards. Regulatory-wise, it falls under general laboratory chemicals, with proper handling guidelines for hydrazide-containing compounds.

Environmental and safety profiles of 3-Hydroxyadamantane-1-carbohydrazide are frequently searched topics. While not classified as hazardous under major systems, its biodegradability and ecotoxicity data remain active research areas—reflecting the broader green chemistry metrics movement.

Future directions include exploring its click chemistry applications and photodynamic therapy potential. The compound’s structure-property relationships continue to inspire innovations in targeted drug delivery systems, particularly for age-related diseases—a high-interest demographic topic.